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Compound of Interest

Compound Name: ABA receptor agonist 1

Cat. No.: B15136022 Get Quote

Introduction

Abscisic acid (ABA) is a critical plant hormone that regulates various aspects of plant growth,

development, and stress responses, most notably tolerance to drought. The discovery of the

PYR/PYL/RCAR family of ABA receptors has paved the way for the development of synthetic

agonists that can mimic the effects of ABA, offering a promising strategy for enhancing crop

resilience to water-limited conditions.[1][2][3] High-throughput screening (HTS) is a powerful

approach for identifying novel ABA receptor agonists from large chemical libraries.[4][5] These

application notes provide an overview of the methodologies and protocols for conducting HTS

campaigns to discover and characterize such compounds.

The core principle of the most common HTS assays for ABA receptor agonists is based on the

ABA-dependent interaction between the PYR/PYL/RCAR receptors and Type 2C Protein

Phosphatases (PP2Cs), which are negative regulators of the ABA signaling pathway.[4][6][7] In

the presence of ABA or an agonist, the receptor undergoes a conformational change that

allows it to bind to and inhibit the activity of PP2Cs.[8] This relieves the inhibition of

downstream targets, primarily SnRK2 kinases, initiating a signaling cascade that leads to

various physiological responses, including stomatal closure to reduce water loss.

ABA Signaling Pathway
The signaling pathway for ABA is initiated by its binding to the PYR/PYL/RCAR receptors. This

binding event triggers the subsequent steps outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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